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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoxaline

Cat. No.: B184729 Get Quote

Essential Safety and Handling Guide for 7-
Bromo-2-chloroquinoxaline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 7-
Bromo-2-chloroquinoxaline (CAS No: 89891-65-6). Adherence to these procedures is

essential for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Identification and Classification
7-Bromo-2-chloroquinoxaline is classified as a hazardous substance. Based on the Globally

Harmonized System (GHS), it presents the following hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Skin Irritation (Category 2): Causes skin irritation[1].

Serious Eye Irritation (Category 2A): Causes serious eye irritation[1].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation[1].

GHS Pictogram:
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Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
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P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following table

summarizes the required PPE for handling 7-Bromo-2-chloroquinoxaline.
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Body Part Required PPE
Specifications and Best

Practices

Hands Chemical-resistant gloves

Double-gloving with nitrile or

neoprene gloves is

recommended. Inspect gloves

for any signs of degradation or

perforation before use.

Change gloves immediately if

contaminated[2].

Eyes & Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended for operations

with a higher risk of splashing.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US). A face shield should

be worn in addition to goggles

when handling larger

quantities or during procedures

with a high splash potential[2]

[3].

Body Laboratory coat

A flame-resistant lab coat is

recommended. Ensure the

coat is fully buttoned to provide

maximum coverage[2].

Respiratory
Use in a certified chemical

fume hood

All handling of solid or

solutions of the compound

should be performed in a well-

ventilated chemical fume hood

to avoid inhalation of dust or

vapors[2][3]. If a fume hood is

not available, a NIOSH-

approved respirator with

appropriate cartridges may be

required.

Feet
Closed-toe, chemical-resistant

footwear

Protects feet from spills and

falling objects[3].
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Operational Plan: Step-by-Step Handling
Procedures
A standardized operational plan is critical for minimizing exposure and preventing

contamination.

1. Preparation and Engineering Controls:

Designate a specific area within the laboratory for handling 7-Bromo-2-chloroquinoxaline.

Work within a certified chemical fume hood to control airborne particles[2][3].

Ensure an eyewash station and safety shower are readily accessible[4].

Have all necessary equipment (spatulas, weighing paper, reaction vessels) clean and readily

accessible within the fume hood.

2. Weighing and Transferring:

Perform all weighing and transferring of the solid compound within the chemical fume hood

to contain any dust.

Use a micro-spatula to handle the solid and avoid creating dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

3. Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical

using an appropriate solvent.

Remove and dispose of contaminated PPE in the designated waste container[2].

Wash hands thoroughly with soap and water after handling, even if gloves were worn[3].

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b184729?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_Chloro_3_2_thienyl_quinoxaline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_3_2_pyridinyl_quinoxaline.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Safety_Protocols_for_7_Bromo_4_hydroxy_2_phenylquinoline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_Chloro_3_2_thienyl_quinoxaline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_3_2_pyridinyl_quinoxaline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of 7-Bromo-2-chloroquinoxaline and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Waste

Collect all solid waste, including contaminated

weighing paper, gloves, and disposable

labware, in a dedicated, clearly labeled

hazardous waste container. The label should

read "Halogenated Organic Solid Waste" and list

"7-Bromo-2-chloroquinoxaline" as a

constituent[2].

Liquid Waste

Collect all liquid waste containing 7-Bromo-2-

chloroquinoxaline in a dedicated, clearly labeled

hazardous waste container. The label should

read "Halogenated Organic Liquid Waste" and

list all chemical constituents.

Empty Containers

Triple rinse containers with a suitable solvent.

The rinsate should be collected and treated as

hazardous waste. Puncture and dispose of the

container in accordance with local

regulations[4].

Emergency Procedures
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Exposure Route First Aid Protocol

If Swallowed
Immediately call a poison center or doctor.

Rinse mouth. Do NOT induce vomiting[4].

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor[4].

If on Skin

Wash with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists,

seek medical attention[3][5].

If Inhaled

Move the person to fresh air and keep

comfortable for breathing. Seek medical

attention if you feel unwell[3][5].

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 7-Bromo-2-chloroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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